1-{1-[5-(4-methoxyphenyl)-1,2,4-triazin-3-yl]-3-piperidinyl}ethanone

• IUPAC Name: 1-[1-[5-(4-methoxyphenyl)-1,2,4-triazin-3-yl]piperidin-3-yl]ethanone
• InChI: InChI=1S/C17H20N4O2/c1-12(22)14-4-3-9-21(11-14)17-19-16(10-18-20-17)13-5-7-15(23-2)8-6-13/h5-8,10,14H,3-4,9,11H2,1-2H3
• InChI Key: XGVWPMSAGZKWJU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1CCCN(C1)C2=NC(=CN=N2)C3=CC=C(C=C3)OC
• Molecular Formula: C17H20N4O2
• Molecular Weight: 312.37 g/mol

Description

1-{1-[5-(4-methoxyphenyl)-1,2,4-triazin-3-yl]-3-piperidinyl}ethanone, also known as MPTPE, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in the study of neurological disorders.

Mechanism of Action

1-{1-[5-(4-methoxyphenyl)-1,2,4-triazin-3-yl]-3-piperidinyl}ethanone works by inhibiting the activity of monoamine oxidase B (MAO-B), an enzyme that breaks down dopamine in the brain. By inhibiting MAO-B, this compound increases the levels of dopamine in the brain, which can improve motor function and reduce the symptoms of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It can increase the levels of dopamine in the brain, improve cognitive function and memory, and prevent the death of dopaminergic neurons. This compound has also been shown to reduce inflammation in the brain and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

1-{1-[5-(4-methoxyphenyl)-1,2,4-triazin-3-yl]-3-piperidinyl}ethanone has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have neuroprotective effects in animal models. However, there are also limitations to its use. This compound has not been extensively studied in humans, and its long-term effects are not well understood. Additionally, this compound may have different effects in different animal models, making it difficult to generalize its effects.

Future Directions

There are many future directions for research on 1-{1-[5-(4-methoxyphenyl)-1,2,4-triazin-3-yl]-3-piperidinyl}ethanone. One area of focus could be on its potential use in the treatment of Parkinson's disease and other neurological disorders. Researchers could also investigate the long-term effects of this compound and its potential side effects. Additionally, there is potential for the development of new derivatives of this compound that could have even greater neuroprotective effects.

Synthesis Methods

1-{1-[5-(4-methoxyphenyl)-1,2,4-triazin-3-yl]-3-piperidinyl}ethanone can be synthesized using a variety of methods, including the reaction of 4-methoxyphenylhydrazine with ethyl acetoacetate to form 5-(4-methoxyphenyl)-1,2,4-triazin-3-one, which is then reacted with piperidine and acetic anhydride to form this compound. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

1-{1-[5-(4-methoxyphenyl)-1,2,4-triazin-3-yl]-3-piperidinyl}ethanone has been shown to have potential applications in the study of neurological disorders such as Parkinson's disease, Alzheimer's disease, and schizophrenia. It has been found to have neuroprotective effects and can prevent the death of dopaminergic neurons in the brain. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.